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Compound of Interest

Compound Name: 1,9-Caryolanediol 9-acetate

Cat. No.: B1149139

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the discovery of the natural product 1,9-Caryolanediol 9-
acetate, a sesquiterpenoid isolated from the plant Sindora sumatrana. While the primary
literature detailing the complete experimental protocols and comprehensive quantitative data is
not publicly accessible through available resources, this document provides a consolidated
overview of its discovery, chemical properties, and a generalized experimental workflow typical
for the isolation of such compounds.

Chemical and Physical Properties

1,9-Caryolanediol 9-acetate is a sesquiterpenoid with the molecular formula C17H2803 and a
molecular weight of 280.4 g/mol .[1] It is described as a powder in its isolated form.[1] The
purity of the compound has been confirmed to be greater than 98% by High-Performance
Liquid Chromatography (HPLC), and its structure has been verified by Nuclear Magnetic
Resonance (NMR) spectroscopy.[1]
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Property Value Reference
Molecular Formula C17H2803 [1]
Molecular Weight 280.4 g/mol [1]

CAS Number 155488-34-9

Physical Description Powder [1]

Purity >98% (via HPLC) [1]

Natural Source and Discovery

1,9-Caryolanediol 9-acetate was first isolated from the herbs of Sindora sumatrana, a plant
species native to Sumatra. The discovery was the result of phytochemical investigations into
the constituents of this plant, which is a common approach in the field of natural product
chemistry to identify novel bioactive compounds.

Experimental Protocols

While the specific experimental details from the original discovery are not available, a
generalized protocol for the isolation of sesquiterpenoids from a plant source is outlined below.
This protocol is based on standard methodologies in phytochemistry.

1. Plant Material Collection and Preparation:

The relevant plant parts (e.g., leaves, stems, or in the case of some related compounds from

Sindora sumatrana, the dried pods) are collected.

The plant material is air-dried or freeze-dried to remove water content.

The dried material is ground into a fine powder to increase the surface area for extraction.

2. Extraction:

The powdered plant material is subjected to solvent extraction, typically using a Soxhlet
apparatus or maceration.
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A common solvent for extracting sesquiterpenoids is methanol or ethanol.

The resulting crude extract is then concentrated under reduced pressure using a rotary
evaporator.

. Fractionation:

The crude extract is fractionated using liquid-liquid partitioning with solvents of increasing
polarity (e.g., n-hexane, ethyl acetate, and butanol). This step aims to separate compounds
based on their polarity.

. Chromatographic Purification:

The fraction containing the target compound (likely the less polar fractions for a
sesquiterpenoid acetate) is subjected to one or more chromatographic techniques for
purification.

Column Chromatography: Silica gel or alumina is commonly used as the stationary phase,
with a gradient of solvents (e.g., hexane-ethyl acetate) as the mobile phase.

High-Performance Liquid Chromatography (HPLC): For final purification, preparative HPLC
with a suitable column (e.g., C18) and mobile phase is employed to isolate the pure
compound.

. Structure Elucidation:

The structure of the isolated pure compound is determined using a combination of
spectroscopic techniques:

o

Mass Spectrometry (MS): To determine the molecular weight and molecular formula.

[¢]

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and 3C) and 2D (COSY,
HSQC, HMBC) NMR experiments are conducted to elucidate the detailed chemical
structure and stereochemistry.

o

Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

[¢]

UV-Vis Spectroscopy: To identify any chromophores.
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Visualizations

The following diagrams illustrate a generalized workflow for natural product discovery and the
chemical structure of 1,9-Caryolanediol 9-acetate.
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A generalized workflow for the isolation of a natural product.
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Chemical structure of 1,9-Caryolanediol 9-acetate.

Conclusion

The discovery of 1,9-Caryolanediol 9-acetate from Sindora sumatrana adds to the vast
chemical diversity of natural products. While detailed experimental data from the original
research is not readily available, the established structure and basic properties provide a
foundation for further investigation. Researchers interested in this compound for drug
development or other scientific applications would need to re-isolate it or pursue its chemical
synthesis to obtain sufficient quantities for in-depth biological evaluation. The generalized
protocols and workflows presented here serve as a guide for such endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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